Cas no 874592-18-4 (5-(4-Amino-2-bromophenyl)-2-furylmethanol)

• Product Name: 5-(4-Amino-2-bromophenyl)-2-furylmethanol
• CAS No: 874592-18-4
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• MDL: MFCD05811322
• CID: 3030914
• Update Time: 2025-06-14

5-(4-Amino-2-bromophenyl)-2-furylmethanol Chemical and Physical Properties

Names and Identifiers

• [5-(4-氨基-2-溴-苯基)呋喃-2-基]甲醇
• ASISCHEM B52525
• ART-CHEM-BB B025346
• AKOS BB-8334
• ZERENEX E/4047375
• [5-(4-amino-2-bromo-phenyl)-2-furyl]methanol
• [5-(4-amino-2-bromophenyl)-2-furyl]methanol
• [5-(4-amino-2-bromo-phenyl)furan-2-yl]methanol
• [5-(4-amino-2-bromophenyl)furan-2-yl]methanol
• (5-(4-Amino-2-bromophenyl)furan-2-yl)methanol
• BBL024348
• STL196771
• BB 0245480
• 2-Furanmethanol, 5-(4-amino-2-bromophenyl)-
• [5-(4-Amino-2-bromo-phenyl)-furan-2-yl]-met hanol
• 5-(4-Amino-2-bromophenyl)-2-furylmethanol

• MDL： MFCD05811322
• Inchi： 1S/C11H10BrNO2/c12-10-5-7(13)1-3-9(10)11-4-2-8(6-14)15-11/h1-5,14H,6,13H2
• InChI Key： VJFCSXXVFITIJS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1=CC=C(CO)O1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 5-(4-Amino-2-bromophenyl)-2-furylmethanol

Comprehensive Overview of 5-(4-Amino-2-bromophenyl)-2-furylmethanol (CAS No. 874592-18-4)

5-(4-Amino-2-bromophenyl)-2-furylmethanol (CAS No. 874592-18-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique bromophenyl and furylmethanol functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining an aromatic bromine substituent with a furan ring, makes it a valuable building block for drug discovery and advanced material applications.

In recent years, the demand for heterocyclic compounds like 5-(4-Amino-2-bromophenyl)-2-furylmethanol has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in cancer research, neurodegenerative disease studies, and anti-inflammatory drug development. The compound’s amino and bromo groups provide reactive sites for further functionalization, enabling the creation of derivatives with tailored properties.

The synthesis of 5-(4-Amino-2-bromophenyl)-2-furylmethanol typically involves multi-step organic reactions, including cross-coupling and reduction processes. Its CAS No. 874592-18-4 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. Scientists often explore its structure-activity relationships (SAR) to optimize its efficacy in biological systems, making it a focal point in medicinal chemistry.

From an environmental and sustainability perspective, the compound’s green chemistry applications are also being investigated. Innovations in catalytic methods and solvent-free synthesis aim to reduce the ecological footprint of producing such intermediates. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic frequently queried in AI-driven research tools and scientific search engines.

In material science, 5-(4-Amino-2-bromophenyl)-2-furylmethanol contributes to the development of organic electronic materials and polymers. Its conjugated system and electron-rich furan ring enhance charge transport properties, making it suitable for optoelectronic devices. These applications are often highlighted in high-impact journals and patent filings, further driving its popularity in searches.

Quality control and analytical characterization of CAS No. 874592-18-4 are critical for ensuring its reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and technical blogs, addressing common user queries about compound validation.

In summary, 5-(4-Amino-2-bromophenyl)-2-furylmethanol (CAS No. 874592-18-4) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its unique structural features and reactivity profile continue to inspire innovation across scientific disciplines, making it a subject of enduring interest in both academic and industrial research.